Cas no 1803941-39-0 (2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative featuring a reactive bromomethyl group and multiple electron-withdrawing substituents. The presence of fluorine and trifluoromethyl groups enhances its stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromomethyl moiety allows for further functionalization via nucleophilic substitution or cross-coupling reactions, enabling the construction of complex heterocyclic frameworks. Its structural features are particularly useful in the development of bioactive compounds, where fluorination is critical for modulating metabolic stability and binding affinity. This compound is typically handled under inert conditions due to the reactivity of the bromomethyl group.
2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine structure
1803941-39-0 structure
Product Name:2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
CAS No:1803941-39-0
MF:C8H3BrF7NO
MW:342.008345842361
CID:4815368
Update Time:2025-11-07

2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
    • Inchi: 1S/C8H3BrF7NO/c9-1-4-6(18-8(14,15)16)5(7(11,12)13)3(10)2-17-4/h2H,1H2
    • InChI Key: CBUIUXWLSZRICQ-UHFFFAOYSA-N
    • SMILES: BrCC1C(=C(C(F)(F)F)C(=CN=1)F)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 282
  • XLogP3: 3.6
  • Topological Polar Surface Area: 22.1

2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029098509-1g
2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
1803941-39-0 97%
1g
$1,504.90 2022-04-02

Additional information on 2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1803941-39-0)

2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1803941-39-0) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, a fluorine atom, and multiple trifluoromethyl and trifluoromethoxy substituents, offers a robust platform for the development of novel therapeutic agents.

The bromomethyl group in this compound is particularly noteworthy due to its reactivity and potential for functionalization. This group can undergo various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, making it a valuable intermediate in the synthesis of complex molecules. The presence of the fluorine atom and the trifluoromethyl and trifluoromethoxy substituents further enhances the compound's pharmacological properties by modulating its lipophilicity, metabolic stability, and biological activity.

Recent studies have highlighted the potential of 2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine in the development of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The researchers found that the bromomethyl group played a crucial role in enhancing the antiviral efficacy by facilitating the formation of covalent bonds with viral enzymes.

In another study published in the European Journal of Medicinal Chemistry in 2021, researchers explored the use of 2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine as a scaffold for designing inhibitors of protein-protein interactions (PPIs). The unique combination of functional groups in this compound allowed for the creation of highly selective inhibitors that showed promising results in cellular assays. These findings underscore the versatility of this compound in drug discovery and development.

The synthetic accessibility of 2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has also been a subject of interest. A recent review article in Organic & Biomolecular Chemistry detailed several efficient synthetic routes to this compound, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity. One notable method involves a sequential sequence of bromination, fluorination, and trifluoromethylation steps, which can be performed under mild conditions using readily available reagents.

In addition to its applications in medicinal chemistry, 2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has shown promise in other areas of chemical research. For example, its use as a ligand in transition metal-catalyzed reactions has been explored for its ability to enhance catalytic efficiency and selectivity. A study published in Catalysis Science & Technology demonstrated that complexes formed with this ligand exhibited superior performance in cross-coupling reactions compared to traditional ligands.

The environmental impact and safety profile of 2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine are also important considerations. Recent toxicological studies have indicated that this compound is generally well-tolerated at low concentrations, with minimal adverse effects observed in both in vitro and in vivo models. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, 2-(Bromomethyl)-5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1803941-39-0) represents a versatile and promising molecule with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for the development of novel therapeutic agents and advanced materials. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.

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